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Compound of Interest

Compound Name: 2-Bromo-4-methylaniline

Cat. No.: B145976 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and

disposal of 2-Bromo-4-methylaniline (CAS No. 583-68-6). Adherence to these guidelines is

essential to ensure a safe laboratory environment and minimize risks associated with this

chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Bromo-4-methylaniline is a hazardous substance that is toxic if swallowed, in contact with

skin, or inhaled.[1][2][3] It is classified as an acute toxicant and an irritant.[2] It can cause

serious eye irritation, skin irritation, and may lead to respiratory irritation.[1][4] Prolonged or

repeated exposure may cause damage to organs, particularly the blood and hematopoietic

system.[1]

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield that meets OSHA's

eye and face protection

regulations in 29 CFR

1910.133 or European

Standard EN166.[1][5]

To prevent eye contact which

can cause serious irritation.[1]

[4]

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile rubber) and

clothing to prevent skin

exposure.[1][5] Long-sleeved

clothing is recommended.[6]

To avoid skin contact, as the

substance is toxic and can

cause irritation.[1][4]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[1]

[5] A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed.[5]

To prevent inhalation, which is

a route of toxic exposure.[1]

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the safe handling of 2-Bromo-4-methylaniline from preparation to use.

Preparation:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[1][7]

Work in a well-ventilated area, preferably under a chemical fume hood.[4][8]
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Don all required PPE as specified in Table 1 before handling the chemical.

Keep the container tightly closed when not in use.[1][4][6]

Handling:

Avoid contact with skin, eyes, and clothing.[1][5]

Do not breathe dust, mist, vapors, or spray.[1]

Wash hands and any exposed skin thoroughly after handling.[1][4]

Do not eat, drink, or smoke in the area where the chemical is handled or stored.[1]

In Case of a Spill:

Evacuate personnel from the spill area.

Ventilate the area.

For small spills, absorb with an inert material such as sand, silica gel, or universal binder.[1]

[7]

Collect the absorbed material into a suitable, closed container for disposal.[1][7]

Do not let the chemical enter the drains.[8]

First Aid Measures
Immediate medical attention is required for any exposure.

Table 2: First Aid Procedures for 2-Bromo-4-methylaniline Exposure
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Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[1] Get

medical attention.[1]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes.[1] Get medical attention.[1]

Inhalation

Remove to fresh air.[1] If breathing is difficult,

give oxygen. If not breathing, give artificial

respiration.[1][4] Get medical attention.[1]

Ingestion

Do NOT induce vomiting. Clean mouth with

water.[1][6] Immediately call a POISON

CENTER or doctor/physician.[1][3]

Disposal Plan
2-Bromo-4-methylaniline and its containers must be disposed of as hazardous waste.

Waste Classification: This material is classified as hazardous waste.[6]

Container Disposal: Dispose of the contents and container to an approved waste disposal

plant in accordance with local, regional, and national regulations.[1][6]

Contaminated Materials: Any materials, such as absorbents used for spills, must also be

treated as hazardous waste and disposed of accordingly.

Physical and Chemical Properties
Understanding the properties of 2-Bromo-4-methylaniline is crucial for safe handling and

storage.

Table 3: Physical and Chemical Properties of 2-Bromo-4-methylaniline
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Property Value

Molecular Formula C7H8BrN[1]

Molecular Weight 186.05 g/mol [2]

Appearance Brown liquid[1]

Melting Point 14 - 16 °C / 57.2 - 60.8 °F[1]

Boiling Point 240 °C / 464 °F[9][10]

Flash Point > 112 °C / > 233.6 °F[1]

Specific Gravity 1.500[1]

Solubility Insoluble in water[10][11]

Storage and Incompatible Materials
Proper storage is critical to maintain the chemical's stability and prevent hazardous reactions.

Storage Conditions: Keep the container tightly closed in a dry, cool, and well-ventilated

place.[1][4][6] Store locked up.[1][4]

Incompatible Materials: Avoid contact with acids, strong oxidizing agents, acid anhydrides,

acid chlorides, and chloroformates.[1]

Workflow for Safe Handling
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Workflow for Safe Handling of 2-Bromo-4-methylaniline

Preparation
- Verify emergency equipment

- Work in fume hood
- Don PPE

Handling
- Avoid contact and inhalation

- Use with care
- Keep container closed

Post-Handling
- Wash hands thoroughly

- Decontaminate work area
Spill or Exposure Event

If spill/exposure occurs

Waste Disposal
- Collect waste in labeled container

- Dispose as hazardous waste

First Aid
- Follow specific procedures

- Seek medical attention

Exposure

Spill Cleanup
- Evacuate and ventilate
- Use absorbent material

- Collect for disposal

Spill

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Bromo-4-methylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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